Cas no 1539881-06-5 (4-amino-3-(2,4,6-trimethylphenyl)methylbutanoic acid)

• Product Name: 4-amino-3-(2,4,6-trimethylphenyl)methylbutanoic acid
• CAS No: 1539881-06-5
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5803539
• PubChem ID: 83647055
• Update Time: 2025-06-15

4-amino-3-(2,4,6-trimethylphenyl)methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2,4,6-trimethylphenyl)methylbutanoic acid
• 4-amino-3-[(2,4,6-trimethylphenyl)methyl]butanoic acid
• 1539881-06-5
• EN300-1814411

• Inchi： 1S/C14H21NO2/c1-9-4-10(2)13(11(3)5-9)6-12(8-15)7-14(16)17/h4-5,12H,6-8,15H2,1-3H3,(H,16,17)
• InChI Key： WMAAVQAVAODKMI-UHFFFAOYSA-N
• SMILES： OC(CC(CN)CC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-3-(2,4,6-trimethylphenyl)methylbutanoic acid

Recent Advances in the Study of 4-amino-3-(2,4,6-trimethylphenyl)methylbutanoic acid (CAS: 1539881-06-5)

The compound 4-amino-3-(2,4,6-trimethylphenyl)methylbutanoic acid (CAS: 1539881-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of investigation has been the role of 4-amino-3-(2,4,6-trimethylphenyl)methylbutanoic acid as a potential modulator of enzymatic activity. Researchers have identified its ability to interact with specific enzyme targets, leading to the inhibition or activation of critical biochemical pathways. This property makes it a valuable candidate for drug development, particularly in the treatment of metabolic disorders and inflammatory diseases.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the compound's efficacy in modulating the activity of gamma-aminobutyric acid (GABA) receptors. The study highlighted the compound's ability to enhance GABAergic signaling, which could have implications for the treatment of neurological disorders such as epilepsy and anxiety. The findings were supported by in vitro and in vivo experiments, showcasing the compound's potential as a therapeutic agent.

Another significant development involves the optimization of the synthetic route for 4-amino-3-(2,4,6-trimethylphenyl)methylbutanoic acid. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which could facilitate its large-scale production for clinical trials. The improved synthesis not only enhances yield but also reduces the environmental impact, aligning with the principles of green chemistry.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable bioavailability and a relatively long half-life, suggesting that it could be administered with less frequent dosing. These findings are crucial for advancing the compound into preclinical and clinical stages of drug development.

Despite these promising advancements, challenges remain. For instance, the compound's specificity towards its intended targets needs further refinement to minimize off-target effects. Additionally, more comprehensive toxicology studies are required to ensure its safety profile. Researchers are actively addressing these issues through structure-activity relationship (SAR) studies and advanced computational modeling techniques.

In conclusion, 4-amino-3-(2,4,6-trimethylphenyl)methylbutanoic acid (CAS: 1539881-06-5) represents a promising candidate for therapeutic development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies will likely focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through the drug development pipeline.